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Compound of Interest

Compound Name: N,N-Dimethyltetradecylamine

Cat. No.: B030355

An In-depth Technical Guide to the Physical and Chemical Properties of N,N-
Dimethyltetradecylamine

This technical guide provides a comprehensive overview of the core physical and chemical
properties of N,N-Dimethyltetradecylamine (DMTA), tailored for researchers, scientists, and
professionals in drug development. This document collates critical data, outlines experimental
methodologies for property determination, and illustrates relevant applications and molecular
relationships.

Chemical Identity and Structure

N,N-Dimethyltetradecylamine, also known as Dimethylmyristylamine, is a tertiary amine with
a 14-carbon alkyl chain.[1][2] Its structure consists of a long, hydrophobic tetradecyl tail and a
hydrophilic dimethylamino head group.

IUPAC Name: N,N-dimethyltetradecan-1-amine[1]

CAS Number: 112-75-4[1][2][3][4]

Molecular Formula: C1sH3sN[1][2][4]

Synonyms: Dimethylmyristamine, N,N-Dimethylmyristylamine, Tetradecyldimethylamine[1][2]
[5]
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Physical Properties

The physical characteristics of N,N-Dimethyltetradecylamine are summarized below. The

compound typically presents as a colorless to light yellow liquid with a characteristic fishy odor.

[1]

Property Value Source
Molecular Weight 241.46 g/mol [11121[3]
Appearance C-Ie.ar, -colourless to yellow (1]
oil/liquid

Density 0.795 g/mL at 20 °C [31141[5]
Melting Point -3°C [4]
Boiling Point 148 °C at 2 mmHg [4]
Flash Point 131 °C - 151 °C (closed cup) [3114]

Refractive Index

n20/D 1.441

[4]

Vapor Pressure

0.02 - 9.4 Pa at 20-50 °C

[4]

Solubility

Slightly soluble in Chloroform,

Hexane, and Methanol

[4]

Chemical and Spectroscopic Properties

N,N-Dimethyltetradecylamine exhibits chemical behavior typical of a tertiary amine. Its

basicity and the reactivity of the lone pair of electrons on the nitrogen atom are key to its

chemical applications.

Property Value Source
pKa 9.78 £ 0.28 (Predicted) [4]
LogP 1.3-6.91 (at 20°C, pH 7.1-8.8)  [4]

Surface Tension

25.2-26.5 mN/m (at 1 g/L, 25

OC)
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation and purity assessment of N,N-
Dimethyltetradecylamine.

e Mass Spectrometry (MS): The NIST WebBook provides the electron ionization mass
spectrum for N,N-Dimethyltetradecylamine, which is essential for its identification.[6]

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Spectra are available for analogous compounds like N,N-
Dimethyloctadecylamine, showing characteristic peaks for the long alkyl chain and the N-
methyl groups.[7] For N,N-dimethylhexadecylamine, the N-methyl protons appear around
0 = 2.25 ppm, and the a-methylene protons (adjacent to the nitrogen) are observed at
approximately & = 2.20 ppm.[8]

o 13C NMR: The 3C NMR spectrum shows distinct signals for the carbons in the tetradecyl
chain and the N-methyl groups.[9]

« Infrared (IR) Spectroscopy: IR spectra are available and would show characteristic C-H
stretching vibrations for the alkyl chain and C-N stretching bands.[1]

Experimental Protocols

The determination of the physicochemical properties of N,N-Dimethyltetradecylamine follows
standard analytical chemistry methodologies.

Purity and Assay

The purity of N,N-Dimethyltetradecylamine is typically determined by Gas Chromatography
(GC), often coupled with a Flame lonization Detector (FID) or a Mass Spectrometer (MS).[3][5]

o Methodology: A calibrated GC system is used. A dilute solution of the sample in a suitable
volatile solvent (e.g., hexane) is injected into the GC. The compound is separated from
impurities based on its boiling point and interaction with the stationary phase of the column.
The peak area of N,N-Dimethyltetradecylamine relative to the total peak area of all
components provides the purity percentage.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b030355?utm_src=pdf-body
https://www.benchchem.com/product/b030355?utm_src=pdf-body
https://www.benchchem.com/product/b030355?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C112754&Mask=200
https://www.chemicalbook.com/SpectrumEN_124-28-7_1HNMR.htm
https://www.researchgate.net/figure/H-1-NMR-spectra-of-the-N-N-dimethylhexadecylamine-and-DHAO_fig1_331178976
https://spectrabase.com/spectrum/1TABZvh3rF
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyltetradecylamine
https://www.benchchem.com/product/b030355?utm_src=pdf-body
https://www.benchchem.com/product/b030355?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/41653
https://www.sigmaaldrich.com/US/en/product/aldrich/41653
https://www.benchchem.com/product/b030355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Density Measurement

o Methodology: The density is measured using a pycnometer or a digital density meter at a
controlled temperature (e.g., 20 °C). The instrument is calibrated with deionized water. The
density is calculated from the mass of the sample and the known volume of the pycnometer.

Thermal Analysis (Melting and Boiling Points)
o Methodology:
o Melting Point: Determined using Differential Scanning Calorimetry (DSC), which measures

the heat flow difference between the sample and a reference as a function of temperature.
The melting point is identified as the onset temperature of the melting endotherm.

o Boiling Point: Determined under reduced pressure (vacuum) due to the high boiling point
at atmospheric pressure. A vacuum distillation apparatus is used, and the temperature and
pressure are recorded when the liquid and vapor phases are in equilibrium.

Spectroscopic Analysis

o Methodology:

o NMR: Samples are typically dissolved in a deuterated solvent, such as chloroform-d
(CDCIs), with tetramethylsilane (TMS) as an internal standard.[9] *H and 3C NMR spectra
are recorded on a high-field NMR spectrometer.

o MS: For GC-MS, the compound is separated on a GC column and then introduced into the
ion source of a mass spectrometer. Electron ionization (El) is a common method for

generating the mass spectrum.[6]

A general workflow for the characterization of N,N-Dimethyltetradecylamine.

Applications in Research and Drug Development

N,N-Dimethyltetradecylamine serves as a versatile chemical intermediate and surfactant with
several applications relevant to the pharmaceutical and biotechnology sectors.

o Surfactant and Intermediate: It is a cationic surfactant and a key intermediate in the
synthesis of other surfactants, such as gemini surfactants and amine oxides, which are used
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as corrosion inhibitors and detergents.[3][10]

Drug Delivery: As a cationic lipid, N,N-Dimethyltetradecylamine can be used in the
formulation of liposomes and nanoparticles.[10] These delivery systems can encapsulate
therapeutic agents, enhancing their stability and facilitating their delivery to target cells. Its
interaction with cell membranes is a key property for this application.[10]

Antimicrobial Properties: While DMTA itself has some antimicrobial activity, its derivative,
N,N-Dimethyltetradecylamine N-oxide (Myristamine oxide), is a known antimicrobial agent
effective against bacteria like S. aureus and E. coli.[10][11][12] This makes it a compound of
interest for developing new disinfectants or therapeutic agents.

Gene Delivery: Its ability to interact with negatively charged cell membranes and nucleic
acids has led to investigations into its potential for gene delivery applications.[10]

Pharmaceutical Synthesis: Tertiary amines like DMTA can serve as intermediates or
reagents in the synthesis of more complex active pharmaceutical ingredients (APIs).[13][14]
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Chemical Derivatives and Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C112754&Mask=200
https://www.chemicalbook.com/SpectrumEN_124-28-7_1HNMR.htm
https://www.researchgate.net/figure/H-1-NMR-spectra-of-the-N-N-dimethylhexadecylamine-and-DHAO_fig1_331178976
https://spectrabase.com/spectrum/1TABZvh3rF
https://www.smolecule.com/products/s772736
https://en.wikipedia.org/wiki/Myristamine_oxide
https://www.sigmaaldrich.com/HK/zh/product/sigma/40166
https://www.nbinno.com/?news/gp-nn-dimethyldecylamine-a-versatile-chemical-intermediate
https://www.bocsci.com/resources/applications-of-pharmaceutical-intermediates-in-drug-development-from-lab-to-industry.html
https://www.benchchem.com/product/b030355#physical-and-chemical-properties-of-n-n-dimethyltetradecylamine
https://www.benchchem.com/product/b030355#physical-and-chemical-properties-of-n-n-dimethyltetradecylamine
https://www.benchchem.com/product/b030355#physical-and-chemical-properties-of-n-n-dimethyltetradecylamine
https://www.benchchem.com/product/b030355#physical-and-chemical-properties-of-n-n-dimethyltetradecylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

